Cas no 21784-71-4 (2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)-)

2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)- structure
21784-71-4 structure
Product Name:2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)-
CAS No:21784-71-4
MF:C13H10O6
MW:262.214904308319
CID:276222
PubChem ID:327277
Update Time:2025-04-19

2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)-
    • (8-acetyloxy-2-oxochromen-7-yl) acetate
    • 7,8-diacetoxy-4-methylcoumarin
    • 7,8-diacetoxy-chromen-2-one
    • 7,8-diacetoxy-coumarin
    • 7,8-Diacetoxycoumarin
    • 7,8-Diacetoxy-cumarin
    • CCG-36375
    • DAPHNETIN DIACETATE
    • Daphnetindiacetat
    • Diacetyl-daphnetin
    • NCI60_002533
    • NSC301683
    • 7.8-Diacetoxy-cumarin
    • DTXSID40316298
    • CHEMBL1993632
    • 21784-71-4
    • NSC-301683
    • Inchi: 1S/C13H10O6/c1-7(14)17-10-5-3-9-4-6-11(16)19-12(9)13(10)18-8(2)15/h3-6H,1-2H3
    • InChI Key: PXWILQNNCIKVND-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)=O

Computed Properties

  • Exact Mass: 262.0477
  • Monoisotopic Mass: 262.047738
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.363
  • Boiling Point: 445.7°Cat760mmHg
  • Flash Point: 201.5°C
  • Refractive Index: 1.562
  • PSA: 78.9
  • LogP: 1.64360
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